Digitalis

• CAS No.: 1339-93-1
• Product Name: Digitalis
• Molecular Formula: C41H64O13
• Molecular Weight: 764.9 g/mol
• IUPAC Name: 3-[(3S,5R,8R,9S,10S,13R,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Standard InChI: InChI=1S/C41H64O13/c1-20-36(46)29(42)16-34(49-20)53-38-22(3)51-35(18-31(38)44)54-37-21(2)50-33(17-30(37)43)52-25-8-11-39(4)24(15-25)6-7-28-27(39)9-12-40(5)26(10-13-41(28,40)47)23-14-32(45)48-19-23/h14,20-22,24-31,33-38,42-44,46-47H,6-13,15-19H2,1-5H3/t20-,21-,22-,24-,25+,26-,27+,28-,29+,30+,31+,33+,34+,35+,36-,37-,38-,39+,40-,41+/m1/s1
• Standard InChIKey: WDJUZGPOPHTGOT-XUDUSOBPSA-N
• Isomeric SMILES: C[C@@H]1[C@H]([C@H](C[C@@H](O1)O[C@@H]2[C@H](O[C@H](C[C@@H]2O)O[C@@H]3[C@H](O[C@H](C[C@@H]3O)O[C@H]4CC[C@]5([C@@H](C4)CC[C@@H]6[C@@H]5CC[C@]7([C@@]6(CC[C@@H]7C8=CC(=O)OC8)O)C)C)C)C)O)O
• SMILES: CC1C(C(CC(O1)OC2C(OC(CC2O)OC3C(OC(CC3O)OC4CCC5(C(C4)CCC6C5CCC7(C6(CCC7C8=CC(=O)OC8)O)C)C)C)C)O)O
• Canonical SMILES: CC1C(C(CC(O1)OC2C(OC(CC2O)OC3C(OC(CC3O)OC4CCC5(C(C4)CCC6C5CCC7(C6(CCC7C8=CC(=O)OC8)O)C)C)C)C)O)O
• Colorform: Very small elongated, rectangular plates from dilute alcohol; Prisms from dilute alcohol; White or pale buff microcrystalline powder; White leaflets or powder; Solid
• Melting Point: 493 to 495 °F when anhydrous (EPA, 1998); 255.5 °C; 255.5°C
• Physical Description: Digitoxin appears as odorless white or pale buff microcrystalline powder. Used as a cardiotonic drug. (EPA, 1998); Solid
• Description: Digitoxin is a lipid soluble cardiac glycoside that inhibits the plasma membrane sodium potassium ATPase, leading to increased intracellular sodium and calcium levels and decreased intracellular potassium levels. In studies increased intracellular calcium precedes cell death and decreased intracellular potassium increase caspase activation and DNA fragmentation, causing apoptosis and inhibition of cancer cell growth. (NCI); Digitoxin, also known as crystodigin or digitoxoside, belongs to the class of organic compounds known as cardenolide glycosides and derivatives. Cardenolide glycosides and derivatives are compounds containing a carbohydrate glycosidically bound to the cardenolide moiety. Thus, digitoxin is considered to be a sterol lipid molecule. Digitoxin is a drug which is used for the treatment and management of congestive cardiac insufficiency, arrhythmias and heart failure. Digitoxin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Digitoxin has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, digitoxin is primarily located in the membrane (predicted from logP) and cytoplasm. Digitoxin participates in a number of enzymatic reactions. In particular, digitoxin can be biosynthesized from digitoxigenin. Digitoxin can also be converted into 3'''-O-acetyldigitoxin. Outside of the human body, digitoxin can be found in common bean. This makes digitoxin a potential biomarker for the consumption of this food product. Digitoxin is a potentially toxic compound.; Digitoxin appears as odorless white or pale buff microcrystalline powder. Used as a cardiotonic drug. (EPA, 1998)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 3.9 mg/L (at 25 °C); 5.10e-06 M; In water, 3.9 mg/L at 25 °C; Slightly soluble in water; Practically insoluble in water (1 g/100 L at 20 °C); Very soluble in ethanol; soluble in ethyl ether, chloroform, methanol, pyridine; 1 g dissolves in about 40 mL chloroform, 60 mL alcohol, 400 mL ethyl acetate at 20 °C; soluble in acetate, amyl alcohol, pyridine; sparingly soluble in ether, petroleum ether; 2.89e-02 g/L
• Synonyms: AWD, Digitoxin; Bürger, Digitoxin; Coramedan; Didier, Digitoxin; Digimed; Digimerck; Digitaline Nativelle; Digitoxin; Digitoxin AWD; Digitoxin Bürger; Digitoxin Didier; Digitoxin Philo; Digitoxin-Philo; Digophton; Nativelle, Digitaline
• Vapor Pressure: 1.09X10-27 mm Hg at 25 °C (est)
• PubChem Compound: 441207
• Last Modified: Nov 11 2021